Cas no 2770554-34-0 ((9H-fluoren-9-yl)methyl N-(3-cyano-5-methylpyridin-2-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(3-cyano-5-methylpyridin-2-yl)carbamate
• CAS No: 2770554-34-0
• MF: C₂₂H₁₇N₃O₂
• MW: 355.389284849167
• CID: 5975750
• PubChem ID: 165992435
• Update Time: 2025-05-21

(9H-fluoren-9-yl)methyl N-(3-cyano-5-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396955
• 2770554-34-0
• (9H-fluoren-9-yl)methyl N-(3-cyano-5-methylpyridin-2-yl)carbamate

• Inchi： 1S/C22H17N3O2/c1-14-10-15(11-23)21(24-12-14)25-22(26)27-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-10,12,20H,13H2,1H3,(H,24,25,26)
• InChI Key： VHLFELJWWUVLSJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C#N)=CC(C)=CN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 355.132076794g/mol
• Monoisotopic Mass: 355.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75Ų

Additional information on (9H-fluoren-9-yl)methyl N-(3-cyano-5-methylpyridin-2-yl)carbamate

Compound CAS No. 2770554-34-0: (9H-fluoren-9-yl)methyl N-(3-cyano-5-methylpyridin-2-yl)carbamate

(9H-fluoren-9-yl)methyl N-(3-cyano-5-methylpyridin-2-yl)carbamate is a highly specialized organic compound with the CAS registry number 2770554-34-0. This compound belongs to the class of carbamates, which are widely used in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a fluorenylmethyl group attached to a carbamate functional group, which is further connected to a substituted pyridine ring. The presence of the cyano and methyl substituents on the pyridine ring introduces unique electronic and steric properties, making this compound a valuable substrate for further chemical modifications and applications.

The synthesis of (9H-fluoren-9-yl)methyl N-(3-cyano-5-methylpyridin-2-yl)carbamate typically involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and protection/deprotection strategies. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the fluorenylmethyl-carbamate linkage with high yield and purity. These methods not only enhance the scalability of the synthesis but also minimize environmental impacts, aligning with current green chemistry principles.

In terms of applications, this compound has shown promise in several research areas. One notable application is its use as a precursor for bioactive molecules. The fluorenylmethyl group is known to impart stability and lipophilicity to the molecule, which are desirable properties for drug candidates. Additionally, the substituted pyridine ring can serve as a platform for further functionalization, enabling the design of molecules with specific biological activities. Recent studies have explored its potential as an inhibitor of certain enzymes involved in metabolic pathways, highlighting its potential in drug discovery.

The structural features of (9H-fluoren-9-yl)methyl N-(3-cyano-5-methylpyridin-2-yl)carbamate also make it an interesting candidate for materials science applications. The combination of aromaticity in both the fluorene and pyridine moieties contributes to its electronic properties, making it a potential candidate for optoelectronic devices. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs), where its stability under thermal and electrical stress has been demonstrated.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular conformation, stereochemistry, and intermolecular interactions. For example, X-ray crystallography has revealed that the molecule adopts a planar conformation due to aromatic stacking interactions between the fluorene and pyridine rings. Such structural insights are crucial for understanding its physical properties and guiding further chemical modifications.

The development of novel synthetic routes for (9H-fluoren-9-yl)methyl N-(3-cyano-5-methylpyridin-2-yl)carbamate continues to be an active area of research. Recent work has focused on improving reaction efficiency through the use of microwave-assisted synthesis and continuous flow reactors. These techniques not only accelerate reaction times but also enhance product purity, making them suitable for large-scale production.

In conclusion, (9H-fluoren-9-yl)methyl N-(3-cyano-5-methylpyridin-2-y)carbamate is a versatile compound with significant potential in multiple scientific domains. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research progresses, new insights into its properties and functionalities are expected to emerge, further solidifying its role as an important building block in modern chemistry.